N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C16H16F2N2O3/c1-22-6-7-23-15-8-11(4-5-19-15)16(21)20-10-12-2-3-13(17)9-14(12)18/h2-5,8-9H,6-7,10H2,1H3,(H,20,21)
• InChI Key: ULFAPLBZHMQUAP-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NCC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H16F2N2O3
• Molecular Weight: 322.31 g/mol

Description

N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide, also known as A-438079, is a potent and selective antagonist of the P2X7 receptor. The P2X7 receptor is a member of the P2X family of ionotropic ATP-gated ion channels, which are expressed in various cells and tissues throughout the body. The P2X7 receptor plays a crucial role in many biological processes, including inflammation, pain, and immunity. A-438079 has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide acts as a selective antagonist of the P2X7 receptor, which is a member of the P2X family of ionotropic ATP-gated ion channels. The P2X7 receptor is expressed in various cells and tissues throughout the body and plays a crucial role in many biological processes, including inflammation, pain, and immunity. By blocking the P2X7 receptor, this compound can reduce pain and inflammation in animal models of chronic pain and inflammatory bowel disease. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can effectively block the P2X7 receptor, which plays a crucial role in many biological processes, including inflammation, pain, and immunity. By blocking the P2X7 receptor, this compound can reduce pain and inflammation in animal models of chronic pain and inflammatory bowel disease. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide has several advantages for lab experiments. It is a potent and selective antagonist of the P2X7 receptor, which makes it an ideal tool for studying the role of the P2X7 receptor in various biological processes. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, there are some limitations to using this compound in lab experiments. This compound has a relatively short half-life, which means that it may need to be administered frequently in in vivo experiments. In addition, this compound may have off-target effects on other P2X receptors, which could complicate data interpretation.

Future Directions

There are several future directions for research on N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide. One potential direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune diseases and neurological disorders. Another potential direction is to study the effects of this compound on other P2X receptors and their potential therapeutic applications. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound has great potential as a therapeutic agent and a tool for studying the role of the P2X7 receptor in various biological processes.

Synthesis Methods

N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide can be synthesized by the reaction of 2,4-difluorobenzylamine with 2-(2-methoxyethoxy)nicotinoyl chloride in the presence of triethylamine. The resulting product is purified by column chromatography to obtain this compound as a white solid with a purity of over 98%.

Scientific Research Applications

N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, inflammatory bowel disease, and cancer. Studies have shown that this compound can effectively block the P2X7 receptor, which plays a crucial role in many biological processes, including inflammation, pain, and immunity. This compound has been shown to reduce pain and inflammation in animal models of chronic pain and inflammatory bowel disease. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.